4-Cyclopropoxy-5-isopropoxynicotinic acid
Overview
Description
4-Cyclopropoxy-5-isopropoxynicotinic acid is an organic compound with the molecular formula C12H15NO4. It contains a cyclopropoxy group and an isopropoxy group attached to a nicotinic acid core.
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method involves the use of cyclopropyl and isopropyl alcohols as starting materials, which are reacted with nicotinic acid under specific conditions to achieve the desired substitutions .
Industrial Production Methods
Industrial production methods for this compound may involve optimized reaction conditions to ensure high yield and purity. This could include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reaction and minimize by-products .
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropoxy-5-isopropoxynicotinic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of the compound.
Substitution: The cyclopropoxy and isopropoxy groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce a wide range of functional groups .
Scientific Research Applications
4-Cyclopropoxy-5-isopropoxynicotinic acid has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.
Industry: It may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-5-isopropoxynicotinic acid involves its interaction with specific molecular targets. These interactions can influence various biochemical pathways and cellular processes. The exact mechanism may vary depending on the context of its use, such as in enzyme inhibition or receptor binding studies .
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other nicotinic acid derivatives with different substituents, such as:
- 4-Cyclopropoxy-5-methoxynicotinic acid
- 4-Cyclopropoxy-5-ethoxynicotinic acid
- 4-Cyclopropoxy-5-propoxynicotinic acid
Uniqueness
4-Cyclopropoxy-5-isopropoxynicotinic acid is unique due to its specific combination of cyclopropoxy and isopropoxy groups, which confer distinct chemical and physical properties.
Properties
Molecular Formula |
C12H15NO4 |
|---|---|
Molecular Weight |
237.25 g/mol |
IUPAC Name |
4-cyclopropyloxy-5-propan-2-yloxypyridine-3-carboxylic acid |
InChI |
InChI=1S/C12H15NO4/c1-7(2)16-10-6-13-5-9(12(14)15)11(10)17-8-3-4-8/h5-8H,3-4H2,1-2H3,(H,14,15) |
InChI Key |
FBSFJBGCMDNSSJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC1=C(C(=CN=C1)C(=O)O)OC2CC2 |
Origin of Product |
United States |
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